Cas no 1909318-88-2 (tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate)

Tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0²,⁶.0⁸,¹⁰]undecane-4-carboxylate is a complex heterocyclic compound featuring a fused tetracyclic scaffold with oxygen and nitrogen heteroatoms. Its rigid polycyclic structure and functional groups make it a valuable intermediate in organic synthesis, particularly for pharmaceutical research and the development of bioactive molecules. The tert-butyl carboxylate moiety enhances solubility and stability, facilitating further derivatization. This compound is of interest in medicinal chemistry due to its potential as a building block for constrained peptidomimetics or as a template for designing novel therapeutic agents. Its stereochemical complexity may also contribute to selective binding properties in drug discovery applications.
tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate structure
1909318-88-2 structure
Product Name:tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate
CAS No:1909318-88-2
MF:
MW:
MDL:MFCD29906780
CID:4628990
PubChem ID:122163192
Update Time:2025-06-10

tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
    • tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate
    • MDL: MFCD29906780

tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM478269-1g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%+
1g
$906 2023-03-24
Enamine
EN300-243424-0.05g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
0.05g
$174.0 2024-06-19
Enamine
EN300-243424-0.1g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
0.1g
$257.0 2024-06-19
Enamine
EN300-243424-0.25g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
0.25g
$367.0 2024-06-19
Enamine
EN300-243424-0.5g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
0.5g
$579.0 2024-06-19
Enamine
EN300-243424-1.0g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
1.0g
$743.0 2024-06-19
Enamine
EN300-243424-2.5g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
2.5g
$1454.0 2024-06-19
Enamine
EN300-243424-5.0g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
5.0g
$2152.0 2024-06-19
Enamine
EN300-243424-10.0g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
10.0g
$3191.0 2024-06-19
Enamine
EN300-243424-1g
tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate
1909318-88-2 95%
1g
$743.0 2023-09-15

tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate Related Literature

Additional information on tert-butyl 9,11-dioxa-4-azatetracyclo5.3.1.0^{2,6}.0^{8,10}undecane-4-carboxylate

Comprehensive Analysis of tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate (CAS No. 1909318-88-2)

The compound tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate (CAS No. 1909318-88-2) is a highly specialized heterocyclic molecule with a unique tetracyclic structure. Its complex framework, featuring dioxa and aza moieties, makes it a subject of significant interest in pharmaceutical research and organic synthesis. The presence of a tert-butyl carboxylate group further enhances its utility as a protecting group or intermediate in multi-step synthetic pathways. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics, due to its structural resemblance to bioactive scaffolds.

In recent years, the demand for novel heterocyclic compounds like tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate has surged, driven by advancements in medicinal chemistry and computational drug design. This compound’s rigid polycyclic backbone offers exceptional stereochemical control, a critical factor in optimizing bioactivity and selectivity. Its CAS No. 1909318-88-2 is frequently searched in chemical databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery. Additionally, its oxygen-nitrogen hybrid structure aligns with trends in sustainable chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes.

The synthesis of tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate often involves cascade cyclization or transition-metal catalysis, techniques widely discussed in academic literature and patent filings. Its multifunctional nature allows for derivatization at multiple sites, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. This adaptability is particularly valuable in addressing drug resistance challenges, a hot topic in infectious disease and oncology research. Notably, its low molecular weight and high solubility profile make it compatible with biocompatible delivery systems, a key consideration in nanomedicine applications.

From an industrial perspective, CAS No. 1909318-88-2 is gaining traction as a building block for specialty chemicals used in agrochemicals and material science. Its thermal stability and compatibility with polymer matrices have sparked interest in advanced material engineering, particularly for high-performance coatings and adhesives. Furthermore, its chiral centers offer opportunities in asymmetric synthesis, a field pivotal to the production of single-enantiomer drugs. As green chemistry principles gain momentum, the compound’s potential for catalytic hydrogenation and solvent-free reactions is being actively investigated.

In conclusion, tert-butyl 9,11-dioxa-4-azatetracyclo[5.3.1.0^{2,6}.0^{8,10}]undecane-4-carboxylate (CAS No. 1909318-88-2) represents a versatile and scientifically compelling molecule with broad applications across life sciences and industrial chemistry. Its structural complexity and functional diversity position it as a valuable asset in addressing contemporary challenges in drug development and sustainable technology. Ongoing research into its mechanistic pathways and derivative libraries will likely uncover new opportunities, solidifying its role in cutting-edge innovation.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.